![molecular formula C11H8N2O3S B5175127 3-[(2-imino-4-oxo-1,3-thiazolidin-5-ylidene)methyl]benzoic acid](/img/structure/B5175127.png)
3-[(2-imino-4-oxo-1,3-thiazolidin-5-ylidene)methyl]benzoic acid
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Overview
Description
3-[(2-imino-4-oxo-1,3-thiazolidin-5-ylidene)methyl]benzoic acid, also known as thioflavin T, is a fluorescent dye commonly used in scientific research. Thioflavin T is a thiazole derivative and is used to detect and quantify amyloid fibrils, which are protein aggregates associated with various neurodegenerative diseases such as Alzheimer's and Parkinson's disease.
Scientific Research Applications
Thioflavin T is widely used in scientific research to detect and quantify amyloid fibrils. Amyloid fibrils are protein aggregates associated with various neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Thioflavin T binds to the beta-sheet structure of amyloid fibrils and emits fluorescence, which can be detected and quantified using various techniques such as fluorescence spectroscopy and microscopy.
Mechanism of Action
Thioflavin T binds to the beta-sheet structure of amyloid fibrils through hydrophobic and hydrogen bonding interactions. The binding of 3-[(2-imino-4-oxo-1,3-thiazolidin-5-ylidene)methyl]benzoic acid T to amyloid fibrils induces a conformational change in the dye molecule, which results in the emission of fluorescence. The fluorescence emission of 3-[(2-imino-4-oxo-1,3-thiazolidin-5-ylidene)methyl]benzoic acid T is highly dependent on the microenvironment of the dye molecule, which is influenced by the structure and conformation of the amyloid fibrils.
Biochemical and Physiological Effects
Thioflavin T has no known biochemical or physiological effects on living organisms. Thioflavin T is not toxic to cells or tissues and does not affect cell viability or function. Thioflavin T is commonly used in vitro and ex vivo experiments to detect and quantify amyloid fibrils.
Advantages and Limitations for Lab Experiments
Thioflavin T has several advantages for lab experiments. Thioflavin T is a highly sensitive and specific dye for detecting and quantifying amyloid fibrils. Thioflavin T can be used in various techniques such as fluorescence spectroscopy and microscopy. Thioflavin T is easy to use and does not require specialized equipment or expertise.
However, 3-[(2-imino-4-oxo-1,3-thiazolidin-5-ylidene)methyl]benzoic acid T also has some limitations for lab experiments. Thioflavin T is not suitable for in vivo experiments as it does not cross the blood-brain barrier and cannot penetrate living cells. Thioflavin T is also limited to detecting and quantifying amyloid fibrils and cannot detect other protein aggregates or misfolded proteins.
Future Directions
Thioflavin T has several potential future directions in scientific research. Thioflavin T can be modified to improve its sensitivity and specificity for detecting and quantifying amyloid fibrils. Thioflavin T can also be used in combination with other techniques such as mass spectrometry and X-ray crystallography to study the structure and conformation of amyloid fibrils. Thioflavin T can also be used to develop new therapies for neurodegenerative diseases by targeting amyloid fibrils.
Synthesis Methods
Thioflavin T can be synthesized through a multi-step process starting with 2-aminobenzoic acid. The first step involves the reaction of 2-aminobenzoic acid with thionyl chloride to form 2-chlorobenzoic acid. The second step involves the reaction of 2-chlorobenzoic acid with thiosemicarbazide to form 2-(thiosemicarbazido)benzoic acid. The third step involves the reaction of 2-(thiosemicarbazido)benzoic acid with formaldehyde to form 3-[(2-imino-4-oxo-1,3-thiazolidin-5-ylidene)methyl]benzoic acid, which is 3-[(2-imino-4-oxo-1,3-thiazolidin-5-ylidene)methyl]benzoic acid T.
properties
IUPAC Name |
3-[(E)-(2-amino-4-oxo-1,3-thiazol-5-ylidene)methyl]benzoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H8N2O3S/c12-11-13-9(14)8(17-11)5-6-2-1-3-7(4-6)10(15)16/h1-5H,(H,15,16)(H2,12,13,14)/b8-5+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JEEBUAIWWDWFPU-VMPITWQZSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)C(=O)O)C=C2C(=O)N=C(S2)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC(=CC(=C1)C(=O)O)/C=C/2\C(=O)N=C(S2)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H8N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
248.26 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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